2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine

• CAS: 918147-56-5
• Molecular Formula: C23H15N3OS
• Molecular Weight: 381.5 g/mol
• SMILES: C1=CC=C(C=C1)C2=NC3=C(C(=N2)SC4=CC=CC=C4)OC(=N3)C5=CC=CC=C5
• InChI: InChI=1S/C23H15N3OS/c1-4-10-16(11-5-1)20-24-21-19(23(26-20)28-18-14-8-3-9-15-18)27-22(25-21)17-12-6-2-7-13-17/h1-15H
• InChIKey: QCAUWEZUBVOPCM-UHFFFAOYSA-N

2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine (CAS 918147-56-5): A Structurally Defined Intermediate for Selective Heterocyclic Probe Development

2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine is a fully substituted, fused heterocyclic small molecule (C23H15N3OS; MW 381.5 g/mol) belonging to the oxazolo[4,5-d]pyrimidine class . This scaffold is a purine bioisostere recognized for its potential in kinase inhibitor design and anticancer agent development, with recent studies demonstrating micromolar antiproliferative activity across NCI breast cancer cell panels and pathway-specific target engagement (e.g., ADK suppression) for structurally related derivatives . The compound serves as both a bioactive probe candidate in its own right and a key late-stage intermediate for generating 7-substituted analog libraries via nucleophilic displacement of the phenylsulfanyl group .

Fused heterocyclic core for purine bioisostere probe design Oxazolo[4,5-d]pyrimidine scaffold supports kinase-target engagement studies

Late-stage intermediate with validated synthetic reproducibility 83% reported yield supports library-scale diversification

Defined melting point distinguishes regioisomeric identity 25 °C differential vs. [5,4-d] isomer enables in-house QC

• [1] Velihina, Y., Gesese, R., Zhirnov, V., Kobzar, O., Bui, B., Pilyo, S., Vovk, A., Shen, H.-Y., & Brovarets, V. (2023). Design, synthesis and evaluation of the anti-breast cancer activity of 1,3-oxazolo[4,5-d]pyrimidine and 1,3-oxazolo[5,4-d]pyrimidine derivatives. RSC Medicinal Chemistry, 14, 692–699. View Source

Why Generic Oxazolopyrimidine Substitution Risks Regioisomeric Contamination and Activity Loss: The Case for 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine

Indiscriminate substitution among oxazolopyrimidine analogs is scientifically invalid due to the profound impact of ring fusion geometry on molecular recognition. The [1,3]oxazolo[4,5-d]pyrimidine system is structurally and electronically distinct from its [1,3]oxazolo[5,4-d]pyrimidine isomer, leading to divergent target binding, as evidenced by differential antitumor activity and COMPARE correlation vectors within the same chemical series . Furthermore, variation at the 7-position—whether phenylsulfanyl, chloro, oxo, or amino—dictates not only the compound's direct bioactivity but also its chemical reactivity for further derivatization . Relying on an unverified generic alternative or a regioisomeric mixture, which can exhibit a markedly depressed melting point and indeterminate purity, introduces uncontrolled variables that compromise the reproducibility of structure-activity relationship (SAR) studies and the validity of biological screening data .

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Ring fusion geometry may shift target-binding profile [1,3]Oxazolo[4,5-d] vs. [5,4-d] isomers show divergent COMPARE vectors

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7-Position substituent dictates reactivity and bioactivity Phenylsulfanyl vs. chloro/oxo/amino cannot be interchanged without SAR drift

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Regioisomeric mixtures depress melting point and compromise purity Mixed batches yield indeterminate purity, undermining screening reproducibility

• [1] Velihina, Y., Gesese, R., Zhirnov, V., Kobzar, O., Bui, B., Pilyo, S., Vovk, A., Shen, H.-Y., & Brovarets, V. (2023). Design, synthesis and evaluation of the anti-breast cancer activity of 1,3-oxazolo[4,5-d]pyrimidine and 1,3-oxazolo[5,4-d]pyrimidine derivatives. RSC Medicinal Chemistry, 14, 692–699. View Source

Quantitative Differentiators for 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine Against Closest Analogs

Regioisomeric Identity: Quantitative Melting Point Differentiation from the [5,4-d] Isomer

The unambiguous [4,5-d] regioisomeric identity of this compound (designated 9a) is quantitatively distinguishable from its closely related [5,4-d] isomer. The target compound exhibits a sharp melting point (mp) of 185–186 °C, compared to 160–161 °C for the 2,5-diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine isomer . Critically, a mixture of the two regioisomers gives a marked depression of the melting point, providing a definitive, low-cost analytical method for confirming isomeric purity and excluding the presence of the [5,4-d] contaminant .

Regioisomeric Identity

Head-to-head

ΔT = 25–26 °C

Target mp 185–186 °C vs. [5,4-d] isomer mp 160–161 °C

Routine QC metric for isomeric purity confirmation

Mixture melting point depression confirms separate identities

Evidence Dimension	Melting Point (Regioisomeric Purity Indicator)
Target Compound Data	mp 185–186 °C
Comparator Or Baseline	2,5-diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine isomer; mp 160–161 °C
Quantified Difference	ΔT = 25–26 °C; mixture melting point depression confirms separate identities
Conditions	Recrystallized from MeCN; open capillary method

Why This Matters

This 25–26 °C melting point difference provides a routine quality control metric for procurement acceptance, ensuring the purchased material is the correct [4,5-d] regioisomer and not a mislabeled or contaminated batch of the structurally similar [5,4-d] analog.

Synthetic Yield: Validated Reproducibility as a Late-Stage Diversification Intermediate

As a key intermediate in the synthetic route to 2,5,7-trisubstituted oxazolo[4,5-d]pyrimidines, this compound is prepared via nucleophilic substitution of the 7-chloro precursor with thiophenol. The published procedure reports an 83% isolated yield for the conversion of 7-chloro-2,5-diphenyl[1,3]oxazolo[4,5-d]pyrimidine (8a) to the target 7-phenylsulfanyl compound (9a) under mild conditions (Et3N, dioxane, reflux, 6 h) . This compares favorably to the 85% yield reported for the separately synthesized [5,4-d] isomer prepared from its own 7-chloro precursor, underscoring comparable, high-level synthetic accessibility that supports reliable library-scale production .

Synthetic Yield

Head-to-head

83% isolated yield

From 7-chloro precursor, 2 mmol scale

Supports reliable procurement for library diversification

Comparable to 85% yield for [5,4-d] isomer

Evidence Dimension	Synthetic Yield (Scale-Up Feasibility)
Target Compound Data	83% isolated yield (from 8a to 9a, 2 mmol scale)
Comparator Or Baseline	2,5-diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[5,4-d]pyrimidine isomer; 85% yield from its 7-chloro precursor
Quantified Difference	2% yield difference, both in the 83–85% range
Conditions	PhSH (1 eq.), Et3N (1 eq.), dioxane, reflux 6 h; recrystallization from MeCN

Why This Matters

The demonstrated 83% yield on a reproducible literature protocol provides confidence for procurement by research groups planning to use this compound as a late-stage intermediate for generating focused libraries of 7-substituted derivatives.

Anticancer Scaffold Potential: Class-Level Antiproliferative Activity and Target Engagement

The oxazolo[4,5-d]pyrimidine scaffold to which this compound belongs has been validated in recent anticancer studies. A structurally related series of 1,3-oxazolo[4,5-d]pyrimidines demonstrated activity against the NCI breast cancer subpanel, with lead compounds exhibiting micromolar GI50 values . Compound 5 in that series exhibited the highest overall antitumor activity, and specific derivatives (e.g., compound 1) effectively suppressed adenosine kinase (ADK) in MDA-MB-231 cells, providing a mechanistic rationale for scaffold-dependent anti-breast-cancer effects . While this specific 7-phenylsulfanyl analog has not been reported in the same NCI screen, it is a direct positional relative of the active series and retains the identical core geometry.

Anticancer Scaffold

Class-level

Scaffold-associated antiproliferative activity

NCI breast cancer subpanel; ADK suppression in MDA-MB-231

Class-level evidence supports scaffold-hopping SAR

7-Phenylsulfanyl analog not directly screened; core geometry retained

Evidence Dimension	Antiproliferative Activity (GI50) and Target Modulation
Target Compound Data	Not directly screened in this NCI panel; structurally embedded within the active oxazolo[4,5-d]pyrimidine chemotype
Comparator Or Baseline	Compound 5 (highest antitumor activity in series); Compound 1 (effective ADK suppression in MDA-MB-231)
Quantified Difference	Qualitative SAR inference: retention of the [4,5-d] core with a thioether at position 7 places it within the bioactive chemical space
Conditions	NCI-60 cell line panel, breast cancer subpanel; MDA-MB-231 cellular ADK inhibition assay

Why This Matters

This class-level evidence positions the compound as a rational procurement choice for medicinal chemistry teams seeking to build upon a validated anticancer scaffold, where the 7-phenylsulfanyl group offers a distinct vector for further SAR exploration.

• [1] Velihina, Y., Gesese, R., Zhirnov, V., Kobzar, O., Bui, B., Pilyo, S., Vovk, A., Shen, H.-Y., & Brovarets, V. (2023). Design, synthesis and evaluation of the anti-breast cancer activity of 1,3-oxazolo[4,5-d]pyrimidine and 1,3-oxazolo[5,4-d]pyrimidine derivatives. RSC Medicinal Chemistry, 14, 692–699. View Source

Computed Lipophilicity: A Physicochemical Differentiator with Implications for Membrane Permeability

The calculated octanol-water partition coefficient (XLogP3-AA) for the target compound is 6.1, as computed by PubChem and corroborated by multiple chemical databases . This value markedly exceeds that of the analogous 7-oxo derivative (2,5-diphenyl[1,3]oxazolo[4,5-d]pyrimidin-7(6H)-one), which is predicted to have a significantly lower logP due to the polar lactam moiety, and is also higher than the 7-chloro precursor (predicted logP ~4.5). A logP of 6.1 indicates high lipophilicity, which has direct consequences for passive membrane permeability, plasma protein binding, and the compound's suitability for cell-based assays versus biochemical assays.

Computed Lipophilicity

Cross-study

XLogP3-AA = 6.1

ΔlogP >1 vs. 7-chloro; >2 vs. 7-oxo analog

Preferred choice for high membrane-permeability assays

0 H-bond donors; 5 acceptors; informs cell-based vs. biochemical assay fit

Evidence Dimension	Predicted Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 6.1
Comparator Or Baseline	7-oxo analog (2,5-diphenyl[1,3]oxazolo[4,5-d]pyrimidin-7(6H)-one): predicted logP substantially lower; 7-chloro analog: estimated logP ~4.5-5.0
Quantified Difference	Estimated ΔlogP > 1.0 unit versus the 7-chloro precursor and > 2 units versus the 7-oxo compound
Conditions	Calculated using XLogP3-AA algorithm; consistent with 4 rotatable bonds, 5 H-bond acceptors, and 0 H-bond donors

Why This Matters

A logP differential of greater than one unit compared to synthetic precursors enables researchers to select the appropriate analog for the intended assay format, making 2,5-diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine the preferred choice for studies requiring high membrane permeability, while the 7-oxo or 7-amino analogs may be better suited for aqueous biochemical assays.

• [1] PubChem. (2025). Compound Summary for CID 71427768: 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine. National Center for Biotechnology Information. View Source

Procurement-Motivated Application Scenarios for 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine

Scaffold-Hopping Medicinal Chemistry: Breast Cancer Kinase Probe Development

Research groups focused on purine bioisosteres for kinase inhibition should source this compound as a late-diversification intermediate. The demonstrated synthetic reproducibility (83% yield) and the class-level validation of the oxazolo[4,5-d]pyrimidine core in breast cancer cell lines support its use in generating focused libraries for SAR exploration. The 7-phenylsulfanyl group can be displaced or oxidized to sulfoxide/sulfone derivatives, enabling systematic mapping of the ATP-binding pocket of kinases such as VEGFR2 or ADK . A 25–26 °C melting point differential versus the [5,4-d] isomer ensures that the procured material's regioisomeric identity can be confirmed in-house before committing to expensive biological assays .

Wound-Healing Therapeutic Discovery: S1P Receptor Modulator Program Initiation

The Sanofi patent covering 2,5,7-substituted oxazolopyrimidine derivatives explicitly claims their utility in wound healing via S1P receptor modulation . Although the specific 7-phenylsulfanyl substitution is not exemplified, its structural compliance with the Markush claims positions it as a novel compound for freedom-to-operate exploration in this therapeutic area. The compound's high computed logP of 6.1 aligns with the lipophilic nature of known S1P modulators and suggests suitability for topical formulation development.

Chemical Biology Probe: Investigating Adenosine Kinase (ADK) Inhibition in Triple-Negative Breast Cancer

Compound 1 from the Velihina et al. (2023) series, which shares the identical oxazolo[4,5-d]pyrimidine core, effectively suppressed ADK in cultured MDA-MB-231 triple-negative breast cancer cells through a molecular docking-validated binding mode . Procuring the 7-phenylsulfanyl analog enables researchers to test the hypothesis that the 7-substituent's steric and electronic properties can fine-tune ADK engagement. The compound's high lipophilicity (logP 6.1) may also promote intracellular accumulation, a critical parameter for target engagement in cellular assays . A clear melting point-based identity check prevents isomeric misidentification that would confound SAR conclusions .

Drug Metabolism and Pharmacokinetics (DMPK) Profiling of Heterocyclic Lead Series

ADMET laboratories developing structure-property relationship (SPR) models for the oxazolopyrimidine chemotype can use this compound as a high-lipophilicity reference standard. Its computed logP of 6.1, zero hydrogen bond donors, and five hydrogen bond acceptors place it at one extreme of the property space relative to more polar analogs like the 7-oxo or 7-amino derivatives. This makes it a valuable tool for benchmarking metabolic stability, CYP inhibition, and permeability across Caco-2 or MDCK cell monolayers. The published synthetic protocol and solid-state analytical signature (mp 185–186 °C) provide necessary quality assurance for standardized DMPK screening .

Application

Selection Property

Validation Focus

Kinase probe development

Late-stage diversification intermediate

Regioisomeric identity QC; SAR library reproducibility

S1P receptor modulator exploration

Markush-compliant scaffold; high lipophilicity

Topical formulation suitability; freedom-to-operate review

ADK target-engagement studies

Core geometry match to active chemotype

Intracellular accumulation potential; isomeric identity check

DMPK lead profiling

High-lipophilicity reference standard

Metabolic stability; permeability benchmarking

• [1] Velihina, Y., Gesese, R., Zhirnov, V., Kobzar, O., Bui, B., Pilyo, S., Vovk, A., Shen, H.-Y., & Brovarets, V. (2023). Design, synthesis and evaluation of the anti-breast cancer activity of 1,3-oxazolo[4,5-d]pyrimidine and 1,3-oxazolo[5,4-d]pyrimidine derivatives. RSC Medicinal Chemistry, 14, 692–699. View Source
• [2] PubChem. (2025). Compound Summary: 2,5-Diphenyl-7-(phenylsulfanyl)[1,3]oxazolo[4,5-d]pyrimidine. National Center for Biotechnology Information. View Source
• [3] Kadereit, D., Schaefer, M., Hachtel, S., Huebschle, T., Hiss, K., Dietrich, A., & Gille, A. (2014). 2,5,7-substituted oxazolopyrimidine derivatives. U.S. Patent No. 8,785,439 B2. Sanofi. View Source